Cas no 601523-28-8 (1,1,1,3,10,11-HEXACHLOROUNDECANE)

• Product Name: 1,1,1,3,10,11-HEXACHLOROUNDECANE
• CAS No: 601523-28-8
• MF: C₁₁H₁₈Cl₆
• MW: 362.978618144989
• CID: 951331
• PubChem ID: 53421404
• Update Time: 2025-08-05

1,1,1,3,10,11-HEXACHLOROUNDECANE Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,10,11-HEXACHLOROUNDECANE
• 1,1,1,3,10,11-Hexachloroundecane100µg
• AG-G-15117
• CTK5B1072
• AKOS040758225
• CS-0128283
• DTXSID70697784
• HY-133587
• 601523-28-8
• DA-48974

• Inchi： 1S/C11H18Cl6/c12-8-10(14)6-4-2-1-3-5-9(13)7-11(15,16)17/h9-10H,1-8H2
• InChI Key： BGUCVTBWQJKWCX-UHFFFAOYSA-N
• SMILES： ClC(CC(Cl)(Cl)Cl)CCCCCCC(CCl)Cl

Computed Properties

• Exact Mass: 359.95400
• Monoisotopic Mass: 359.953967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 6.54090

Additional information on 1,1,1,3,10,11-HEXACHLOROUNDECANE

Hexachloro-1,1,1,3,10,11-undecane: A Comprehensive Overview

Hexachloro-1,1,1,3,10,11-undecane (CAS No. 601523-28-8) is a highly specialized organic compound with significant applications in various industrial and chemical sectors. This compound is characterized by its unique structure and properties, making it a subject of interest for researchers and professionals alike. The compound's name itself provides a detailed insight into its composition: the "hexa" prefix indicates the presence of six chlorine atoms distributed across the undecane backbone at specific positions (positions 1, 3, 10, and 11). This distribution of chlorine atoms imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the importance of understanding the synthesis and characterization of hexachloro-undecane derivatives. Researchers have explored various synthetic pathways to optimize the production of this compound while ensuring high purity and stability. For instance, advancements in catalytic processes and reaction conditions have enabled more efficient synthesis methods. These innovations are crucial for meeting the growing demand for hexachloro-undecane in industries such as agriculture, electronics, and materials science.

The physical properties of hexachloro-undecane are equally intriguing. It exists as a crystalline solid under standard conditions with a melting point of approximately 58°C. Its solubility in organic solvents is relatively high compared to its aqueous solubility due to its non-polar nature. This property makes it suitable for applications where selective solubility is required. Additionally, the compound exhibits moderate volatility at elevated temperatures, which is an important consideration for its use in certain industrial processes.

One of the most notable applications of hexachloro-undecane is in the field of polymer chemistry. The compound serves as a versatile building block for synthesizing advanced polymers with tailored properties. For example, recent research has demonstrated its potential in creating high-performance thermoplastics that exhibit excellent thermal stability and mechanical strength. These materials find applications in aerospace and automotive industries where durability under extreme conditions is paramount.

In addition to its industrial applications, hexachloro-undecane has gained attention for its role in environmental chemistry. Studies have shown that this compound can act as a precursor for biodegradable materials under specific conditions. Researchers are exploring ways to harness its properties to develop eco-friendly alternatives to conventional plastics. This direction aligns with global efforts to reduce environmental impact and promote sustainable practices.

The safety profile of hexachloro-undecane is another critical aspect that has been extensively studied. While it is not classified as a hazardous substance under normal handling conditions, proper precautions must be taken during synthesis and use. Occupational exposure guidelines have been established to ensure worker safety in industrial settings. Furthermore, ongoing research aims to assess its long-term environmental impact and develop strategies for safe disposal or recycling.

In conclusion, hexachloro-undecane (CAS No. 601523-28-8) stands out as a compound with multifaceted applications and promising potential across various fields. Its unique chemical structure and properties continue to drive innovative research and development efforts. As industries seek advanced materials and sustainable solutions, hexachloro-undecane is poised to play an increasingly important role in shaping future technologies.